5,5,10-Trimethyl-3-phenyl-3,4,5,10-tetrahydropyrazolo[4,3-a]carbazole

• Molecular Formula: C22H21N3
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 5,5,10-trimethyl-3-phenyl-4H-pyrazolo[4,3-a]carbazole
• InChI: InChI=1S/C22H21N3/c1-22(2)13-19-17(14-23-25(19)15-9-5-4-6-10-15)21-20(22)16-11-7-8-12-18(16)24(21)3/h4-12,14H,13H2,1-3H3
• InChI Key: VQSCMGVHRADPKV-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C=NN2C3=CC=CC=C3)C4=C1C5=CC=CC=C5N4C)C

Description

5,5,10-Trimethyl-3-phenyl-3,4,5,10-tetrahydropyrazolo[4,3-a]carbazole, also known as TPC, is a heterocyclic compound that has been the focus of scientific research due to its potential therapeutic applications. TPC belongs to the class of carbazole derivatives, which have been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral effects.

Scientific Research Applications

5,5,10-Trimethyl-3-phenyl-3,4,5,10-tetrahydropyrazolo[4,3-a]carbazole has been found to exhibit a range of biological activities that make it a promising candidate for therapeutic applications. One of the main areas of research interest is its potential as an anti-cancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR signaling pathway. This compound has also been found to have anti-inflammatory effects, which could make it a potential treatment for inflammatory diseases such as rheumatoid arthritis. In addition, this compound has been shown to have antiviral properties, making it a promising candidate for the treatment of viral infections.

Mechanism of Action

The mechanism of action of 5,5,10-Trimethyl-3-phenyl-3,4,5,10-tetrahydropyrazolo[4,3-a]carbazole is not fully understood, but studies have suggested that it acts by modulating various signaling pathways in cells. This compound has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival, and activate the caspase pathway, which leads to apoptosis in cancer cells. This compound has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce inflammation. In vivo studies have shown that this compound can inhibit tumor growth and metastasis, reduce inflammation, and improve immune function. This compound has also been found to have a low toxicity profile, making it a potentially safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5,5,10-Trimethyl-3-phenyl-3,4,5,10-tetrahydropyrazolo[4,3-a]carbazole for lab experiments is its high purity and yield, which makes it suitable for further research applications. This compound has also been found to have a low toxicity profile, which reduces the risk of adverse effects in lab animals. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings. In addition, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several potential future directions for research on 5,5,10-Trimethyl-3-phenyl-3,4,5,10-tetrahydropyrazolo[4,3-a]carbazole. One area of interest is its potential as an anti-cancer agent, particularly in combination with other chemotherapy agents. Another area of interest is its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis. Further studies are also needed to fully understand the mechanism of action of this compound and its potential side effects. Overall, this compound shows promise as a therapeutic agent for a range of diseases and warrants further investigation.

Synthesis Methods

5,5,10-Trimethyl-3-phenyl-3,4,5,10-tetrahydropyrazolo[4,3-a]carbazole can be synthesized through a multistep process that involves the condensation of 2-phenyl-1,2,3,4-tetrahydroisoquinoline with ethyl acetoacetate, followed by cyclization with hydrazine hydrate and subsequent methylation with methyl iodide. The final product is obtained by hydrogenation and purification steps. This synthesis method has been optimized to yield high purity and yield of this compound, making it suitable for further research applications.